2-((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[6-(4-ethoxyphenyl)pyridazin-3-yl]sulfanyl-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H23N3O3S/c1-2-24-15-7-5-14(6-8-15)17-9-10-19(22-21-17)26-13-18(23)20-12-16-4-3-11-25-16/h5-10,16H,2-4,11-13H2,1H3,(H,20,23)
• InChI Key: DDIRXOULYXMZFB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)SCC(=O)NCC3CCCO3
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol

Description

2-((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H23N3O3S and its molecular weight is 373.47. The purity is usually 95%.
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Scientific Research Applications

Antinociceptive Activity of Pyridazinone Derivatives

Research on pyridazinone derivatives, such as those involving substituted acetamide groups, has shown significant antinociceptive activity, which suggests their potential as pain management compounds. A study by Doğruer et al. (2000) synthesized new pyridazinone derivatives and found them to be more potent than aspirin in antinociceptive activity tests, indicating their potential for scientific research in pain management (Doğruer, Şahin, Ünlü, & Ito, 2000).

Synthesis of Pyridine and Pyridazine Derivatives

Another study focused on the synthesis of various heterocyclic compounds including pyridine and pyridazine derivatives, which are important for their broad pharmacological applications. Rady and Barsy (2006) described a convenient synthesis method that could be useful for the development of new therapeutic agents (Rady & Barsy, 2006).

Antioxidant Activity of Coordination Complexes

Research on pyrazole-acetamide derivatives has also been conducted to explore their antioxidant activity. Chkirate et al. (2019) synthesized novel coordination complexes that showed significant antioxidant activity, highlighting the potential of these compounds for scientific research in oxidative stress-related conditions (Chkirate et al., 2019).

Anticancer Agents from Thiazole Derivatives

Evren et al. (2019) synthesized thiazole derivatives and evaluated their anticancer activity, finding certain compounds to exhibit significant selectivity and potency against lung adenocarcinoma cells. This study showcases the application of such compounds in cancer research (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).